Cas no 1384269-01-5 ((S)-3-(3-Fluorophenyl)pyrrolidine hydrochloride)

• Product Name: (S)-3-(3-Fluorophenyl)pyrrolidine hydrochloride
• CAS No: 1384269-01-5
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• CID: 5065913
• Update Time: 2026-03-01

(S)-3-(3-Fluorophenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-(3-Fluorophenyl)pyrrolidine hydrochloride
• (S)-3-(3-FLUOROPHENYL)PYRROLIDINE HCL

• Inchi： 1S/C10H12FN.ClH/c11-10-3-1-2-8(6-10)9-4-5-12-7-9;/h1-3,6,9,12H,4-5,7H2;1H/t9-;/m1./s1
• InChI Key： RYJQGVVTJUSCFM-SBSPUUFOSA-N
• SMILES： Cl.FC1=CC=CC(=C1)[C@H]1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Topological Polar Surface Area: 12

Additional information on (S)-3-(3-Fluorophenyl)pyrrolidine hydrochloride

Comprehensive Overview of (S)-3-(3-Fluorophenyl)pyrrolidine hydrochloride (CAS No. 1384269-01-5)

(S)-3-(3-Fluorophenyl)pyrrolidine hydrochloride (CAS No. 1384269-01-5) is a chiral organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The compound features a pyrrolidine ring substituted with a 3-fluorophenyl group, which enhances its binding affinity to specific biological targets. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The chiral center in (S)-3-(3-Fluorophenyl)pyrrolidine hydrochloride makes it a valuable candidate for asymmetric synthesis, a hot topic in modern organic chemistry. With the growing demand for enantiomerically pure compounds in the pharmaceutical industry, this compound’s S-configuration offers distinct advantages in terms of bioactivity and metabolic stability. Recent studies have explored its potential in neurodegenerative disease research, aligning with the increasing public interest in Alzheimer’s and Parkinson’s disease treatments.

From a synthetic perspective, (S)-3-(3-Fluorophenyl)pyrrolidine hydrochloride is often synthesized via stereoselective methods, such as chiral resolution or catalytic hydrogenation. Its hydrochloride salt form improves solubility, making it more suitable for in vitro and in vivo studies. The compound’s fluorine substitution is another critical feature, as fluorine atoms are known to enhance lipophilicity and membrane permeability, key factors in drug design.

In the context of AI-driven drug discovery, (S)-3-(3-Fluorophenyl)pyrrolidine hydrochloride has been flagged as a promising scaffold for machine learning-based virtual screening. This aligns with the current trend of integrating computational chemistry with traditional lab work to accelerate lead compound identification. Additionally, its structural analogs are frequently searched in academic databases, reflecting its relevance in medicinal chemistry and pharmacology.

Another area of interest is the compound’s potential role in GPCR (G-protein-coupled receptor) modulation, a highly debated topic in drug development circles. Given the rising popularity of precision medicine, researchers are investigating how (S)-3-(3-Fluorophenyl)pyrrolidine hydrochloride could be tailored to target specific receptor subtypes. This is particularly relevant for conditions like chronic pain and mood disorders, where GPCR-targeted therapies are gaining traction.

Quality control and analytical characterization of (S)-3-(3-Fluorophenyl)pyrrolidine hydrochloride are also critical, with techniques like HPLC, NMR, and mass spectrometry being routinely employed. The compound’s high purity is essential for reproducible research outcomes, a concern frequently raised in peer-reviewed journals and scientific forums. As regulatory standards tighten, ensuring batch-to-batch consistency has become a priority for suppliers and researchers alike.

In summary, (S)-3-(3-Fluorophenyl)pyrrolidine hydrochloride (CAS No. 1384269-01-5) is a versatile compound with broad applications in pharmaceutical research and drug development. Its unique structural features, combined with the growing emphasis on chiral therapeutics and computational drug design, position it as a compound of enduring scientific and commercial interest.